Cas no 32516-00-0 (1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-)

• Product Name: 1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-
• CAS No: 32516-00-0
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 1451838
• PubChem ID: 785378
• Update Time: 2025-04-20

1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1-(3-acetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonan-7-yl)ethanone
• 1,3,7-Triazabicyclo[3.3.1]nonane, 3,7-diacetyl-5-nitro-
• Oprea1_770795
• DTXSID30354866
• 32516-00-0
• 1-(7-acetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonan-3-yl)ethanone
• 3,7-diacetyl-5-nitro-1,3,7-triazabicyclo[3.3.1]nonane
• 1-(7-ACETYL-5-NITRO-1,3,7-TRIAZA-BICYCLO(3.3.1)NON-3-YL)-ETHANONE
• STK015833
• 1,1'-(5-nitro-1,3,7-triazabicyclo[3.3.1]nonane-3,7-diyl)diethanone
• CBDivE_002766
• AKOS003629009

• Inchi： 1S/C10H16N4O4/c1-8(15)12-4-10(14(17)18)3-11(6-12)7-13(5-10)9(2)16/h3-7H2,1-2H3
• InChI Key： CFAOURCWQMNISS-UHFFFAOYSA-N
• SMILES： [O-][N+](C12CN(C(C)=O)CN(CN(C(C)=O)C1)C2)=O

Computed Properties

• Exact Mass: 256.11728
• Monoisotopic Mass: 256.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• PSA: 87